6,6-Difluoro-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid

• IUPAC Name: 6,6-difluoro-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid
• InChI: InChI=1S/C11H15F2NO4/c1-9(2,3)18-8(17)14-4-6-10(5-14,7(15)16)11(6,12)13/h6H,4-5H2,1-3H3,(H,15,16)
• InChI Key: PKKHHRLXFHKZDD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2C(C1)(C2(F)F)C(=O)O
• Molecular Formula: C11H15F2NO4
• Molecular Weight: 263.24 g/mol
• CAS RN: 2344681-54-3

Description

6,6-Difluoro-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid is a useful research compound. Its molecular formula is C11H15F2NO4 and its molecular weight is 263.241. The purity is usually 95%.
BenchChem offers high-quality 6,6-Difluoro-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6,6-Difluoro-3-[(2-methylpropan-2-yl)oxycarbonyl]-3-azabicyclo[3.1.0]hexane-1-carboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Stereochemistry

• The synthesis of various stereoisomers of related azabicyclohexane carboxylic acids has been developed, providing a route to create these unnatural amino acids. These syntheses offer insights into the manipulation of reaction conditions to obtain desired isomers and offer a foundation for further exploration of 6,6-difluoro derivatives in this class (Bakonyi et al., 2013).
• A scalable synthesis of similar azabicyclohexane carboxylic acids demonstrates the potential for large-scale production, highlighting the compound's relevance in broader scientific research (Gan et al., 2013).

Chemical Reactions and Transformations

• Research into the reactions of difluorocarbene with azirines leads to a new type of azomethine ylides, including derivatives of 2,2-difluoro-1-azabicyclo[3.1.0]hex-3-ene, showing the chemical versatility and reactivity of similar structures (Khlebnikov et al., 2004).
• Studies on the hydrolysis of azabicyclohexane dicarbonitriles provide insights into their chemical stability and reactivity, which is essential for understanding the broader applications of similar compounds (Bardasov et al., 2019).

Biological and Medicinal Applications

• Certain azabicyclohexane derivatives have been evaluated for their antimalarial activities, suggesting potential therapeutic applications for related structures (Ningsanont et al., 2003).
• The synthesis of trovafloxacin, a broad-spectrum antibacterial agent, involves the use of azabicyclohexane derivatives, indicating the significance of these compounds in the development of new pharmaceuticals (Norris et al., 2000).